Cas no 1379354-00-3 (2-2-(propan-2-yloxy)phenylpropan-2-ol)

• Product Name: 2-2-(propan-2-yloxy)phenylpropan-2-ol
• CAS No: 1379354-00-3
• MF: C₁₂H₁₈O₂
• MW: 194.270123958588
• MDL: MFCD20526630
• CID: 5150256
• PubChem ID: 79421849
• Update Time: 2026-03-03

2-2-(propan-2-yloxy)phenylpropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2-propan-2-yloxyphenyl)propan-2-ol
• 2-(2-Isopropoxyphenyl)propan-2-ol
• 2-2-(propan-2-yloxy)phenylpropan-2-ol

• MDL： MFCD20526630
• Inchi： 1S/C12H18O2/c1-9(2)14-11-8-6-5-7-10(11)12(3,4)13/h5-9,13H,1-4H3
• InChI Key： BHTXSUXPGKRYSF-UHFFFAOYSA-N
• SMILES： CC(C1=CC=CC=C1OC(C)C)(O)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-2-(propan-2-yloxy)phenylpropan-2-ol

Recent Advances in the Study of 2-2-(propan-2-yloxy)phenylpropan-2-ol (CAS: 1379354-00-3): A Comprehensive Research Brief

The compound 2-2-(propan-2-yloxy)phenylpropan-2-ol (CAS: 1379354-00-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential mechanisms of action, making it a subject of intense scientific inquiry.

One of the key areas of investigation has been the compound's role as a potential modulator of specific biological pathways. Preliminary in vitro studies have demonstrated that 2-2-(propan-2-yloxy)phenylpropan-2-ol exhibits notable activity in inhibiting certain enzymes involved in inflammatory processes. These findings suggest its potential utility in developing novel anti-inflammatory agents, with researchers exploring its efficacy in comparison to existing therapeutics.

In addition to its pharmacological properties, recent advancements in the synthetic chemistry of 2-2-(propan-2-yloxy)phenylpropan-2-ol have been reported. A study published in the Journal of Medicinal Chemistry detailed an optimized synthetic route that improves yield and purity while reducing production costs. This development is particularly significant for scaling up production for preclinical and clinical studies, addressing one of the critical challenges in drug development.

Further research has also explored the compound's pharmacokinetic profile. Animal studies have provided insights into its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies indicate that 2-2-(propan-2-yloxy)phenylpropan-2-ol has favorable bioavailability and a relatively long half-life, which could translate to less frequent dosing in potential therapeutic applications.

The safety profile of 2-2-(propan-2-yloxy)phenylpropan-2-ol has been another focus area. Recent toxicological assessments have shown that the compound exhibits a favorable safety margin in animal models, with no significant adverse effects observed at therapeutic doses. These findings are encouraging for further development, though comprehensive human safety studies will be necessary to fully establish its clinical viability.

Looking ahead, researchers are particularly interested in exploring the compound's potential in combination therapies. Early data suggest that 2-2-(propan-2-yloxy)phenylpropan-2-ol may exhibit synergistic effects when combined with certain existing medications, potentially enhancing therapeutic outcomes while minimizing side effects. This line of investigation could open new avenues for treating complex diseases that currently have limited treatment options.

In conclusion, the growing body of research on 2-2-(propan-2-yloxy)phenylpropan-2-ol (CAS: 1379354-00-3) highlights its significant potential in pharmaceutical development. From its promising biological activity to advancements in its synthesis and formulation, this compound represents an exciting area of research that may yield important therapeutic breakthroughs in the coming years. Continued investigation into its mechanisms of action and clinical applications will be crucial to fully realizing its potential.